Cas no 36330-84-4 (4-Oxo-4-(4-phenylsulfanyl-phenyl)-butyric acid)

4-Oxo-4-(4-phenylsulfanyl-phenyl)-butyric acid structure
36330-84-4 structure
Product Name:4-Oxo-4-(4-phenylsulfanyl-phenyl)-butyric acid
CAS No:36330-84-4
MF:C16H14O3S
MW:286.345563411713
CID:2940184
Update Time:2023-08-10

4-Oxo-4-(4-phenylsulfanyl-phenyl)-butyric acid Chemical and Physical Properties

Names and Identifiers

    • 4-oxo-4-(4-phenylsulfanyl-phenyl)-butyric acid
    • 4-Oxo-4-(4-phenylsulfanyl-phenyl)-butyric acid
    • Inchi: 1S/C16H14O3S/c17-15(10-11-16(18)19)12-6-8-14(9-7-12)20-13-4-2-1-3-5-13/h1-9H,10-11H2,(H,18,19)
    • InChI Key: ORYBFBIMKFXPEH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1C=CC(=CC=1)C(CCC(=O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 329
  • XLogP3: 3.4
  • Topological Polar Surface Area: 79.7
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